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Compound of Interest

Compound Name: 1-Naphthyl butyrate

Cat. No.: B184499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Naphthyl butyrate, a commonly used

substrate for the detection of non-specific esterase activity. The guide covers critical safety

data, handling precautions, and detailed experimental protocols. It is designed to equip

researchers, scientists, and professionals in drug development with the essential knowledge for

the safe and effective use of this compound.

Chemical and Physical Properties
1-Naphthyl butyrate is a clear yellow liquid.[1] Its key chemical and physical properties are

summarized in the table below for easy reference.
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Property Value Reference

CAS Number 3121-70-8 [1][2]

Molecular Formula C₁₄H₁₄O₂ [1][3]

Molecular Weight 214.26 g/mol [1][2]

Appearance Clear yellow liquid [1]

Density 1.091 g/mL at 20 °C [1][2]

Boiling Point 125-130 °C at 1 mm Hg [1][2]

Flash Point 117.2 °C (closed cup) [1]

Solubility
Soluble in ethanol (100

mg/mL)
[2]

Storage Temperature -20°C [2]

Safety and Hazard Information
1-Naphthyl butyrate is classified as a combustible liquid.[4] The following table summarizes its

hazard classification and associated precautionary statements.

Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Flammable

liquids (Category

4)

Not applicable Warning

H227:

Combustible

liquid

P210: Keep

away from

heat/sparks/open

flames/hot

surfaces. — No

smoking. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.
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Data sourced from multiple safety data sheets.

Handling and Personal Protective Equipment (PPE)
Proper handling and the use of appropriate personal protective equipment are crucial to ensure

safety when working with 1-Naphthyl butyrate.

Engineering Controls
Ensure adequate ventilation in the work area, especially in confined spaces.[4]

Personal Protective Equipment
A comprehensive approach to personal protection involves the use of the following equipment:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

Recommended glove materials include natural rubber, butyl rubber, nitrile rubber, and

neoprene.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[4] If dusts are generated, a particle filter respirator is

recommended.[4]

Storage and Incompatibilities
Store in a cool, dry, and well-ventilated place.[4] Keep containers tightly closed and away from

heat, sparks, and open flames.[4] 1-Naphthyl butyrate is incompatible with bases.[4]

Accidental Release and First Aid Measures
Accidental Release
In case of a spill, remove all sources of ignition.[4] Absorb the spill with an inert absorbent

material such as sand, silica gel, acid binder, or universal binder, and collect it into a suitable,

closed container for disposal.[4]
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First Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.

Ingestion: Clean mouth with water and get medical attention.[5]

Experimental Protocol: α-Naphthyl Butyrate
Esterase Staining
1-Naphthyl butyrate is a key substrate in the non-specific esterase stain, a cytochemical

technique used to identify monocytes and macrophages in blood and bone marrow smears.

The principle of this assay is the enzymatic hydrolysis of 1-Naphthyl butyrate by esterases to

form α-naphthol. The α-naphthol then couples with a diazonium salt to produce an insoluble,

colored precipitate at the site of enzyme activity.[1][4]

Reagents
Fixative solution (e.g., Formaldehyde)

Diazotization solution (e.g., Pararosaniline)

Sodium nitrite solution

Phosphate buffer

α-Naphthyl butyrate solution (substrate)

Counterstain (e.g., Methyl green)

Staining Procedure
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Fixation: Fix the air-dried blood or bone marrow smear in the fixative solution for 30-60

seconds. Rinse with distilled water and allow to air dry.[1]

Working Solution Preparation: Prepare the staining working solution immediately before use

by mixing the diazotization solution, sodium nitrite solution, phosphate buffer, and α-Naphthyl

butyrate solution according to the specific kit instructions.[1]

Incubation: Cover the smear with the working solution and incubate at room temperature for

60 minutes.[1]

Rinsing: Rinse the slide thoroughly with distilled water.

Counterstaining: Apply the counterstain for 1-2 minutes to stain the nuclei of the cells.[1]

Final Rinse and Mounting: Rinse the slide with distilled water, allow it to air dry, and then

mount with a coverslip for microscopic examination.

Sample Preparation

Staining Counterstaining & Mounting Analysis

Blood/Bone Marrow Smear Fixation
(30-60s) Rinse with dH2O Air Dry

Incubation
(60 min, RT)

Prepare Working Solution
(α-Naphthyl Butyrate) Rinse with dH2O Counterstain

(e.g., Methyl Green, 1-2 min) Rinse with dH2O Air Dry Mount Coverslip Microscopic Examination

Click to download full resolution via product page

Caption: Experimental workflow for α-Naphthyl Butyrate Esterase Staining.

Biochemical Context and Signaling Pathways
The hydrolysis of 1-Naphthyl butyrate by cellular esterases releases two products: α-naphthol

and butyrate. While α-naphthol is used for cytochemical localization, the butyrate molecule is a

short-chain fatty acid with significant biological activities, making it highly relevant for
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researchers in drug development. Butyrate is a known inhibitor of histone deacetylases

(HDACs) and can also activate specific G-protein coupled receptors (GPCRs), such as GPR41

and GPR43 (also known as FFAR3 and FFAR2).[6] These actions can modulate gene

expression and various downstream signaling pathways.
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Caption: Signaling pathways influenced by the hydrolysis product of 1-Naphthyl butyrate.
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The inhibition of HDACs by butyrate leads to hyperacetylation of histones, altering chromatin

structure and modulating the expression of genes involved in processes such as inflammation,

cell cycle progression, and apoptosis.[6] The activation of GPR41 and GPR43 by butyrate has

been shown to play a role in regulating metabolism and inflammatory responses.[6] These

pleiotropic effects of butyrate are of significant interest in various fields of drug discovery,

including oncology and metabolic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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